Cas no 1805063-62-0 (3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid
• CAS No: 1805063-62-0
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4885170
• Update Time: 2025-11-07

3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-3-4-1-5(8(11)12)6(2-7(15)16)14-9(4)13/h1,8H,2-3H2,(H,15,16)
• InChI Key： CABSGJKEBIOEFP-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(CC(=O)O)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid

Comprehensive Overview of 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid (CAS No. 1805063-62-0)

3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid (CAS No. 1805063-62-0) is a specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of bromomethyl, difluoromethyl, and fluoropyridine groups, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure and functional groups contribute to its reactivity and versatility in organic synthesis.

The growing interest in fluorinated compounds has positioned 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid as a key player in drug discovery. Researchers are increasingly exploring its potential in developing kinase inhibitors and antiviral agents, aligning with current trends in targeting diseases like cancer and viral infections. The compound's difluoromethyl group enhances metabolic stability, a critical factor in improving drug efficacy and reducing side effects.

In agrochemical applications, 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid serves as a precursor for novel pesticides and herbicides. The fluorine atoms in its structure contribute to increased lipophilicity, improving the compound's ability to penetrate plant tissues. This property is particularly valuable in addressing challenges like pesticide resistance, a major concern in modern agriculture.

The synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid typically involves multi-step reactions starting from commercially available pyridine derivatives. Recent advancements in green chemistry have led to more sustainable production methods, reducing environmental impact while maintaining high yields. These innovations respond to the increasing demand for eco-friendly chemical processes in industrial applications.

Quality control of 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid requires advanced analytical techniques such as HPLC and NMR spectroscopy. The compound's purity is crucial for research applications, particularly in pharmaceutical development where impurities can significantly affect biological activity. Storage recommendations typically include protection from moisture and light to maintain stability.

Market trends indicate rising demand for fluorinated building blocks like 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid, driven by expanding research in medicinal chemistry. The compound's CAS No. 1805063-62-0 serves as an important identifier for procurement and regulatory compliance. Suppliers are increasingly offering custom synthesis services to meet the specific needs of research institutions and pharmaceutical companies.

Safety considerations for handling 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid include standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during manipulation. The compound's material safety data sheet provides detailed handling instructions for researchers.

Future research directions for 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid may explore its potential in developing PET imaging agents, leveraging the fluorine atoms for radiolabeling applications. The compound's versatility makes it a promising candidate for various bioconjugation strategies in diagnostic and therapeutic development.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-2-fluoropyridine-6-acetic acid (CAS No. 1805063-62-0) represents an important fluorinated intermediate with wide-ranging applications in life sciences. Its unique structural features continue to inspire innovation across multiple research domains, from drug discovery to agricultural science. As the demand for specialized heterocyclic compounds grows, this molecule is poised to play an increasingly significant role in scientific advancement.